Cas no 1824271-73-9 (Benzeneethanol, α-ethyl-3-fluoro-5-methyl-)

• Product Name: Benzeneethanol, α-ethyl-3-fluoro-5-methyl-
• CAS No: 1824271-73-9
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• MDL: MFCD28134328
• CID: 5191962
• Update Time: 2025-10-31

Benzeneethanol, α-ethyl-3-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-ethyl-3-fluoro-5-methyl-

• MDL： MFCD28134328
• Inchi： 1S/C11H15FO/c1-3-11(13)7-9-4-8(2)5-10(12)6-9/h4-6,11,13H,3,7H2,1-2H3
• InChI Key： IDMKSGFEICJPGN-UHFFFAOYSA-N
• SMILES： C1(CC(CC)O)=CC(C)=CC(F)=C1

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 256.2±25.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Additional information on Benzeneethanol, α-ethyl-3-fluoro-5-methyl-

Benzeneethanol, α-ethyl-3-fluoro-5-methyl-

Benzeneethanol, α-ethyl-3-fluoro-5-methyl- (CAS No. 1824271-73-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of benzeneethanol, with specific substituents that enhance its reactivity and functionality. The presence of an ethyl group at the alpha position, along with a fluorine atom at the 3-position and a methyl group at the 5-position, makes this compound a versatile building block for various chemical syntheses.

The synthesis of Benzeneethanol, α-ethyl-3-fluoro-5-methyl- involves a multi-step process that typically begins with the preparation of the benzene ring with the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the carbon-carbon bonds necessary for this compound's structure.

One of the most promising applications of Benzeneethanol, α-ethyl-3-fluoro-5-methyl- lies in its use as an intermediate in pharmaceutical chemistry. The compound's fluorinated structure makes it particularly valuable in drug design, where fluorine atoms are often introduced to improve bioavailability and pharmacokinetic properties. Recent studies have demonstrated its potential as a precursor for anti-cancer agents, where its unique electronic properties can enhance drug-target interactions.

In addition to pharmaceutical applications, Benzeneethanol, α-ethyl-3-fluoro-5-methyl- has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing technologies. For example, researchers have developed sensors based on this compound that can detect trace amounts of heavy metals in water, offering a cost-effective solution for environmental monitoring.

The chemical stability and reactivity of Benzeneethanol, α-ethyl-3-fluoro-5-methyl- make it an ideal candidate for use in polymer chemistry as well. By incorporating this compound into polymer networks, scientists have created materials with enhanced mechanical properties and thermal stability. These materials are being investigated for their potential use in high-performance composites and advanced coatings.

From an environmental perspective, understanding the degradation pathways of Benzeneethanol, α-ethyl-3-fluoro-5-methyl- is crucial for assessing its ecological impact. Recent studies have focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound under specific conditions. This knowledge is essential for developing sustainable waste management strategies and minimizing environmental contamination.

In conclusion, Benzeneethanol, α-ethyl-3-fluoro-5-methyl- (CAS No. 1824271-73-) is a multifaceted chemical compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a valuable intermediate in pharmaceuticals, materials science, and environmental technologies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.